60-33-3

Linoleic acid

In Stock

• CAS RN:
• 60-33-3

• Formula:
• C18H32O2

• InChI:
• InChI=1S/C18H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h6-7,9-10H,2-5,8,11-17H2,1H3,(H,19,20)/b7-6-,10-9-

• InChIKey:
• OYHQOLUKZRVURQ-HZJYTTRNSA-N

• Essential polyunsaturated fatty acid. PPAR activator. Induces apoptosis. Augments cellular oxidant status and induces mitochondrial dysfunction. Modulates the inflammatory process and regulates neutrophil function. Stimulates thromboxanes and prostaglandin production. Shows antithrombotic effects in vivo. Orally active.
  Linoleic acid is an essential ω-6 polyunsaturated fatty acid (PUFA). It is the most abundant PUFA in a variety of foods, and dietary sources of linoleic acid include vegetable oils, meats, nuts, seeds, and eggs. Linoleic acid (30 μM) increases migration of IEC-6 rat intestinal epithelial cells in a wound healing assay. Rats fed a linoleate-deficient diet exhibit decreased body weight and an increased ratio of eicosatrienoate to arachidonate in liver and serum phospholipids compared with rats fed a control diet, as well as mild scaling of forepaw skin.
  ...

1-Bromo-3,3,3-trifluoroprop-1-ene

Usually In Stock

• CAS RN:
• 460-33-3

• Formula:
• C3H2BrF3

• InChI:
• InChI=1S/C3H2BrF3/c4-2-1-3(5,6)7/h1-2H/b2-1+

• InChIKey:
• XRZHWZVROHBBAM-OWOJBTEDSA-N

• 1-Bromo-3,3,3-trifluoroprop-1-ene is a useful research compound. Its molecular formula is C3H2BrF3 and its molecular weight is 174.95 g/mol. The purity is usually 95%.

1-benzoyl-3-phenyl-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol

In Stock

• CAS RN:
• 5660-33-3

• Formula:
• C17H13F3N2O2

• InChI:
• InChI=1S/C17H13F3N2O2/c18-17(19,20)16(24)11-14(12-7-3-1-4-8-12)21-22(16)15(23)13-9-5-2-6-10-13/h1-10,24H,11H2

• InChIKey:
• GCIZXSKDPAABMM-UHFFFAOYSA-N

• 1-benzoyl-3-phenyl-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol is a useful research compound. Its molecular formula is C17H13F3N2O2 and its molecular weight is 334.29 g/mol. The purity is usually 95%.

2-(cyclohexyloxy)acetonitrile

In Stock

• CAS RN:
• 68060-33-3

• Formula:
• C8H13NO

• 2-(cyclohexyloxy)acetonitrile is a useful research compound. Its molecular formula is C8H13NO and its molecular weight is 139.2. The purity is usually 95%.

2,3,5-Triiodobenzoyl chloride

In Stock

• CAS RN:
• 42860-33-3

• Formula:
• C7H2ClI3O

• InChI:
• InChI=1S/C7H2ClI3O/c8-7(12)4-1-3(9)2-5(10)6(4)11/h1-2H

• InChIKey:
• QGSBFOJSKVVSPS-UHFFFAOYSA-N

• 2,3,5-Triiodobenzoyl chloride is a useful research compound. Its molecular formula is C7H2ClI3O and its molecular weight is 518.25 g/mol. The purity is usually 95%.

Ethyl 2-(furan-2-carboxamido)-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

In Stock

• CAS RN:
• 864860-33-3

• Formula:
• C19H24N2O4S

• InChI:
• InChI=1S/C19H24N2O4S/c1-6-24-17(23)13-11-10-18(2,3)21-19(4,5)14(11)26-16(13)20-15(22)12-8-7-9-25-12/h7-9,21H,6,10H2,1-5H3,(H,20,22)

• InChIKey:
• QZUOPPSLBPFUBO-UHFFFAOYSA-N

• Ethyl 2-(furan-2-carboxamido)-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C19H24N2O4S and its molecular weight is 376.47. The purity is usually 95%.

[2-Oxo-2-(2-oxo-1,3-dihydrobenzimidazol-5-yl)ethyl] 3,6-dichloropyridine-2-carboxylate

Usually In Stock

• CAS RN:
• 877960-33-3

• Formula:
• C15H9Cl2N3O4

• InChI:
• InChI=1S/C15H9Cl2N3O4/c16-8-2-4-12(17)20-13(8)14(22)24-6-11(21)7-1-3-9-10(5-7)19-15(23)18-9/h1-5H,6H2,(H2,18,19,23)

• InChIKey:
• OKUVSPXLADOBIE-UHFFFAOYSA-N

• [2-Oxo-2-(2-oxo-1,3-dihydrobenzimidazol-5-yl)ethyl] 3,6-dichloropyridine-2-carboxylate is a useful research compound. Its molecular formula is C15H9Cl2N3O4 and its molecular weight is 366.15. The purity is usually 95%.

Ethyl 4-[4-methyl-2-(2-methylpropyl)-1,3-dioxo-7,8-dihydropurino[7,8-a]imidazol-6-yl]benzoate

Usually In Stock

• CAS RN:
• 893960-33-3

• Formula:
• C21H25N5O4

• InChI:
• InChI=1S/C21H25N5O4/c1-5-30-19(28)14-6-8-15(9-7-14)24-10-11-25-16-17(22-20(24)25)23(4)21(29)26(18(16)27)12-13(2)3/h6-9,13H,5,10-12H2,1-4H3

• InChIKey:
• OBUDOTKDZGMXTF-UHFFFAOYSA-N

• Ethyl 4-[4-methyl-2-(2-methylpropyl)-1,3-dioxo-7,8-dihydropurino[7,8-a]imidazol-6-yl]benzoate is a useful research compound. Its molecular formula is C21H25N5O4 and its molecular weight is 411.462. The purity is usually 95%.

N-(2,2-dimethoxyethyl)-N'-(3,4-dimethylphenyl)oxamide

In Stock

• CAS RN:
• 898360-33-3

• Formula:
• C14H20N2O4

• InChI:
• InChI=1S/C14H20N2O4/c1-9-5-6-11(7-10(9)2)16-14(18)13(17)15-8-12(19-3)20-4/h5-7,12H,8H2,1-4H3,(H,15,17)(H,16,18)

• InChIKey:
• FCRHLKWFYXEVCQ-UHFFFAOYSA-N

• N-(2,2-dimethoxyethyl)-N'-(3,4-dimethylphenyl)oxamide is a useful research compound. Its molecular formula is C14H20N2O4 and its molecular weight is 280.324. The purity is usually 95%.

3-(3-Bromophenyl)-1-(3,5-dimethylphenyl)propan-1-one

In Stock

• CAS RN:
• 898760-33-3

• Formula:
• C17H17BrO

• InChI:
• InChI=1S/C17H17BrO/c1-12-8-13(2)10-15(9-12)17(19)7-6-14-4-3-5-16(18)11-14/h3-5,8-11H,6-7H2,1-2H3

• InChIKey:
• GYCGDXVBYJCOGC-UHFFFAOYSA-N

• 3-(3-Bromophenyl)-1-(3,5-dimethylphenyl)propan-1-one is a useful research compound. Its molecular formula is C17H17BrO and its molecular weight is 317.2 g/mol. The purity is usually 95%.

3-phenyl-2-[(2-phenylethyl)sulfanyl]-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one

• CAS RN:
• 351160-33-3

• Formula:
• C25H24N2OS2

• InChI:
• InChI=1S/C25H24N2OS2/c28-24-22-20-14-8-3-9-15-21(20)30-23(22)26-25(27(24)19-12-6-2-7-13-19)29-17-16-18-10-4-1-5-11-18/h1-2,4-7,10-13H,3,8-9,14-17H2

• InChIKey:
• DIFHGUHNNVPNGV-UHFFFAOYSA-N

• 3-phenyl-2-[(2-phenylethyl)sulfanyl]-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C25H24N2OS2 and its molecular weight is 432.6g/mol. The purity is usually 95%.

8-((diethylamino)methyl)-7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-4H-chromen-4-one

In Stock

• CAS RN:
• 848060-33-3

• Formula:
• C22H25NO5

• InChI:
• InChI=1S/C22H25NO5/c1-5-23(6-2)13-16-17(24)12-11-15-20(25)21(14(3)27-22(15)16)28-19-10-8-7-9-18(19)26-4/h7-12,24H,5-6,13H2,1-4H3

• InChIKey:
• CEXUXZXFAAECPA-UHFFFAOYSA-N

• 8-((diethylamino)methyl)-7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-4H-chromen-4-one is a useful research compound. Its molecular formula is C22H25NO5 and its molecular weight is 383.444. The purity is usually 95%.

N-(2-cyanophenyl)-3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide

In Stock

• CAS RN:
• 885660-33-3

• Formula:
• C18H11Cl2N3O2

• InChI:
• InChI=1S/C18H11Cl2N3O2/c1-10-15(18(24)22-14-8-3-2-5-11(14)9-21)17(23-25-10)16-12(19)6-4-7-13(16)20/h2-8H,1H3,(H,22,24)

• InChIKey:
• QRJMCXFISFQYCC-UHFFFAOYSA-N

• N-(2-cyanophenyl)-3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide is a useful research compound. Its molecular formula is C18H11Cl2N3O2 and its molecular weight is 372.2 g/mol. The purity is usually 95%.

(E)-3-Hydroxy Tamoxifen O-|A-D-Glucuronide

Usually In Stock

• CAS RN:
• 165460-33-3

• Formula:
• C32H37NO8

• InChI:
• InChI=1S/C32H37NO8/c1-4-25(20-9-6-5-7-10-20)26(21-13-15-23(16-14-21)39-18-17-33(2)3)22-11-8-12-24(19-22)40-32-29(36)27(34)28(35)30(41-32)31(37)38/h5-16,19,27-30,32,34-36H,4,17-18H2,1-3H3,(H,37,38)/b26-25+/t27-,28-,29+,30-,32+/m0/s1

• InChIKey:
• LLJQVSGWCSTGGW-OFKVRPASSA-N

• (E)-3-Hydroxy Tamoxifen O-|A-D-Glucuronide, also known as (E)-3-Hydroxy Tamoxifen O-|A-D-Glucuronide, is a useful research compound. Its molecular formula is C32H37NO8 and its molecular weight is 563.647. The purity is usually 95%.

4-Bromo-8-methoxy-6-methylquinoline

In Stock

• CAS RN:
• 1378260-33-3

• Formula:
• C11H10BrNO

• InChI:
• InChI=1S/C11H10BrNO/c1-7-5-8-9(12)3-4-13-11(8)10(6-7)14-2/h3-6H,1-2H3

• InChIKey:
• CEPOUEDXZAXQQG-UHFFFAOYSA-N

• 4-Bromo-8-methoxy-6-methylquinoline is a useful research compound. Its molecular formula is C11H10BrNO and its molecular weight is 252.11 g/mol. The purity is usually 95%.

3-({[3-(3,5-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-methylphenyl)pyridazine

In Stock

• CAS RN:
• 1111260-33-3

• Formula:
• C22H20N4O3S

• InChI:
• InChI=1S/C22H20N4O3S/c1-14-4-6-15(7-5-14)19-8-9-21(25-24-19)30-13-20-23-22(26-29-20)16-10-17(27-2)12-18(11-16)28-3/h4-12H,13H2,1-3H3

• InChIKey:
• HCROVKJMJVYPMJ-UHFFFAOYSA-N

• 3-({[3-(3,5-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-methylphenyl)pyridazine is a useful research compound. Its molecular formula is C22H20N4O3S and its molecular weight is 420.49. The purity is usually 95%.

Tert-butyl 2-amino-2-(3,4-dimethylphenyl)acetate

Usually In Stock

• CAS RN:
• 2248260-33-3

• Formula:
• C14H21NO2

• InChI:
• InChI=1S/C14H21NO2/c1-9-6-7-11(8-10(9)2)12(15)13(16)17-14(3,4)5/h6-8,12H,15H2,1-5H3

• InChIKey:
• DHBZSZKRYYKJQE-UHFFFAOYSA-N

• Tert-butyl 2-amino-2-(3,4-dimethylphenyl)acetate is a useful research compound. Its molecular formula is C14H21NO2 and its molecular weight is 235.327. The purity is usually 95%.